Cas no 1026680-07-8 (LB-100)

LB-100 structure
LB-100 structure
Product Name:LB-100
CAS No:1026680-07-8
MF:C13H20N2O4
MW:268.308903694153
CID:2097311
Update Time:2024-11-04

LB-100 Chemical and Physical Properties

Names and Identifiers

    • LB-100
    • endothall 4-methylpiperazine monoamide
    • 3-(4-METHYLPIPERAZINE-1-CARBONYL)-7-OXABICYCLO[2.2.1]HEPTANE-2-CARBOXYLIC ACID
    • 3-(1-methylpiperazine-4-carbonyl)-7-oxa-bicyclo[2.2.1]heptane-2-carboxylic acid
    • methyl 2,5-dimethyl-1-[(2-methylpropan-2-yl)oxycarbonylamino]pyrrole-3-carboxylate LB-100
    • LB-100 3-(4-METHYLPIPERAZINE-1-CARBONYL)-7-OXABICYCLO[2.2.1]HEPTANE-2-CARBOXYLIC ACID
    • Inchi: 1S/C13H20N2O4/c1-14-4-6-15(7-5-14)12(16)10-8-2-3-9(19-8)11(10)13(17)18/h8-11H,2-7H2,1H3,(H,17,18)
    • InChI Key: JUQMLSGOTNKJKI-UHFFFAOYSA-N
    • SMILES: O1C2CCC1C(C(N1CCN(C)CC1)=O)C2C(=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3

LB-100 Pricemore >>

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